Cas no 1629-15-8 (Benzamide,N-(3-fluorophenyl)-)
Benzamide, N-(3-fluorophenyl)-, is a fluorinated aromatic amide compound characterized by the presence of a fluorine substituent on the phenyl ring. This structural feature enhances its electronic properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The fluorine atom improves metabolic stability and binding affinity in bioactive molecules, contributing to its utility in drug discovery. Its well-defined chemical structure allows for precise modifications, facilitating the development of targeted compounds. The compound exhibits good solubility in common organic solvents, enabling efficient handling in laboratory settings. Its stability under standard conditions ensures reliable performance in synthetic applications.
Benzamide,N-(3-fluorophenyl)- structure
Product Name:Benzamide,N-(3-fluorophenyl)-
CAS No:1629-15-8
MF:C13H10FNO
MW:215.223006725311
CID:227557
PubChem ID:242888
Update Time:2025-10-29
Benzamide,N-(3-fluorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide,N-(3-fluorophenyl)-
- N-(3-fluorophenyl)benzamide
- Benzamide, N-(methylsulfonyl)-
- benzoyl-methanesulfonyl-amine
- Benzoyl-methansulfonyl-amin
- CHEMBL451414
- CTK0I8580
- N-(methylsulfonyl)benzamide
- N-benzoyl-methanesulfonamide
- N-benzoyl-m-fluoroaniline
- N-methanesulfonamido benzamide
- PhCONH-SO2Me
- SureCN364110
- NSC51887
- DTXSID00936759
- CHEBI:123320
- SCHEMBL23447715
- HMS2380L06
- N-(3-Fluorophenyl)benzenecarboximidic acid
- Q27213029
- MLS000523639
- Z28143197
- Benzamide, N-(3-fluorophenyl)-
- NSC-51887
- F97439
- CHEMBL1451503
- KOUNOYCEOGJXJH-UHFFFAOYSA-N
- N-(3-Fluoro-phenyl)-benzamide
- MFCD00459598
- AKOS000592633
- N-Benzoyl derivative of m-fluoroaniline
- 1629-15-8
- SMR000122712
-
- Inchi: 1S/C13H10FNO/c14-11-7-4-8-12(9-11)15-13(16)10-5-2-1-3-6-10/h1-9H,(H,15,16)
- InChI Key: KOUNOYCEOGJXJH-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)NC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 215.0747
- Monoisotopic Mass: 215.074642105g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
- LogP: 3.15100
Benzamide,N-(3-fluorophenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB592177-250mg |
N-(3-Fluorophenyl)benzamide; . |
1629-15-8 | 250mg |
€285.40 | 2024-07-20 | ||
| abcr | AB592177-1g |
N-(3-Fluorophenyl)benzamide; . |
1629-15-8 | 1g |
€520.80 | 2024-07-20 |
Benzamide,N-(3-fluorophenyl)- Related Literature
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Susanta K. Nayak,M. Kishore Reddy,Deepak Chopra,Tayur N. Guru Row CrystEngComm 2012 14 200
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2. Role of intermolecular interactions involving organic fluorine in trifluoromethylated benzanilidesPiyush Panini,Deepak Chopra CrystEngComm 2012 14 1972
-
Jinghan Luo,Chengjun Wu,Yanjun Hu,Xingxing Jia,Yu Chen,Tiemin Sun New J. Chem. 2022 46 4142
-
Deepak Chopra,T. N. Guru Row CrystEngComm 2008 10 54
-
Yingying Shao,Minting Tu,Sen Yang,Yingying Wang,Binlong Sun,Jianjun Shi,Chengxia Tan,Xuedong Wang RSC Adv. 2022 12 23544
1629-15-8 (Benzamide,N-(3-fluorophenyl)-) Related Products
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- 366-63-2(4-fluoro-n-phenylbenzamide)
- 399-05-3(4-fluoro-n-(4-methylphenyl)benzamide)
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